Cas no 2322925-11-9 ((S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID)

• Product Name: (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID
• CAS No: 2322925-11-9
• MF: C₂₂H₂₃NO₄
• MW: 365.4
• MDL: MFCD32263289
• CID: 4729245
• PubChem ID: 96567445
• Update Time: 2025-10-31

(S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)azepane-2-carboxylic acid
• CID 96567445
• (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID
• (2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-2-carboxylic acid
• 1H-Azepine-1,2-dicarboxylic acid, hexahydro-, 1-(9H-fluoren-9-ylmethyl) ester, (2S)-
• (2S)-Azepane-1,2-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
• (S)-N-Fmoc-azepane-2-carboxylic acid
• (2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)azepane-2-carboxylic acid
• MFCD32263289
• P20754
• EN300-27730275
• (S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)azepane-2-carboxylicacid
• (2S)-1-Fmoc-azepane-2-carboxylic acid
• PS-18322
• 2322925-11-9
• CS-0101550

• MDL： MFCD32263289
• Inchi： 1S/C22H23NO4/c24-21(25)20-12-2-1-7-13-23(20)22(26)27-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,1-2,7,12-14H2,(H,24,25)/t20-/m0/s1
• InChI Key： WVJOHQNQAXAVJQ-FQEVSTJZSA-N
• SMILES： O(C(N1CCCCC[C@H]1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 4.1

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 571.3±43.0 °C(Predicted)
• pka: 3.97±0.20(Predicted)

Additional information on (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID

Comprehensive Guide to (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID (CAS No. 2322925-11-9): Properties, Applications, and Industry Insights

(S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID (CAS No. 2322925-11-9) is a specialized chiral building block widely used in peptide synthesis and pharmaceutical research. This FMOC-protected azepane derivative has gained significant attention due to its unique structural features, which enable the development of novel bioactive compounds. The compound's azepane ring provides conformational flexibility, while the FMOC group offers excellent protection for amine functionalities during solid-phase peptide synthesis (SPPS).

Recent trends in drug discovery have increased demand for constrained amino acid analogs, making (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID particularly valuable. Researchers are exploring its potential in creating peptidomimetics that can overcome limitations of traditional linear peptides, such as poor metabolic stability and membrane permeability. The compound's seven-membered ring structure contributes to enhanced bioavailability, a key consideration in modern drug design approaches targeting GPCRs and other challenging protein classes.

The synthesis and characterization of CAS 2322925-11-9 require specialized expertise in chiral chemistry and protective group strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the compound's purity and stereochemical integrity. Storage recommendations typically suggest maintaining the material at 2-8°C in a dry environment to preserve its stability, as the FMOC group can be sensitive to prolonged exposure to moisture or elevated temperatures.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to produce (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID. This includes optimizing reaction conditions to reduce solvent waste and exploring biocatalytic methods for asymmetric synthesis. The compound's growing importance in medicinal chemistry has also prompted studies into its structure-activity relationships, particularly for applications in central nervous system drug development and cancer therapeutics.

Quality control of 2322925-11-9 follows stringent pharmaceutical standards, with typical specifications including ≥95% purity by HPLC analysis and confirmation of the correct optical rotation values. The compound's carboxylic acid functionality allows for straightforward conjugation to various scaffolds, making it versatile for combinatorial chemistry approaches. Recent patent literature reveals increasing use of this building block in peptide-based drug candidates, particularly those targeting protein-protein interactions.

From a commercial perspective, (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID represents a niche but growing segment of the fine chemicals market. Suppliers typically offer custom synthesis services and bulk quantities to accommodate diverse research needs. The compound's pricing reflects the technical challenges associated with its asymmetric synthesis and the need for specialized chiral separation techniques during production.

Future research directions for CAS 2322925-11-9 include exploration of its conformational properties through computational modeling and experimental studies. Scientists are particularly interested in how the azepane scaffold influences peptide secondary structure and receptor binding. These investigations contribute to the broader understanding of non-natural amino acids in drug discovery, addressing current challenges in peptide therapeutics development.

For laboratories working with (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory safety practices including the use of personal protective equipment are recommended. The compound's material safety data sheet provides detailed information about its physical and chemical properties, storage requirements, and handling precautions.

The analytical characterization of 2322925-11-9 presents specific challenges due to its chiral nature and the presence of multiple functional groups. Advanced techniques such as chiral HPLC and vibrational circular dichroism may be employed to fully characterize the material. These quality control measures ensure the compound meets the rigorous standards required for pharmaceutical applications and biological studies.

In summary, (S)-1-FMOC-AZEPANE-2-CARBOXYLIC ACID (CAS No. 2322925-11-9) represents an important tool for modern drug discovery, offering unique advantages in peptide engineering and medicinal chemistry. Its growing applications in developing therapeutic peptides and protein ligands underscore its value to the pharmaceutical research community. As synthetic methodologies advance and new biological targets emerge, this specialized building block will likely play an increasingly significant role in innovative drug development programs worldwide.